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Compound of Interest

Compound Name: NHS-PEG4-(m-PEG4)3-ester

Cat. No.: B609566

A Technical Guide to NHS-PEG4-(m-PEG4)3-ester: Structure, Molecular Weight, and
Applications in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the branched polyethylene glycol (PEG)
crosslinker, NHS-PEG4-(m-PEG4)3-ester, detailing its chemical structure, molecular weight,
and its application in bioconjugation, particularly in the development of antibody-drug
conjugates (ADCs).

Core Concepts: Structure and Properties

NHS-PEG4-(m-PEG4)3-ester is a branched, amine-reactive PEG derivative designed for the
covalent modification of proteins, oligonucleotides, and other molecules containing primary
amines.[1][2] Its structure features a central core from which multiple PEG arms extend,
culminating in a terminal N-hydroxysuccinimide (NHS) ester. This multi-arm architecture offers
several advantages over linear PEG linkers, including the potential for a higher drug-to-
antibody ratio (DAR) in ADCs, improved solubility of the resulting conjugate, and enhanced
pharmacokinetic properties.[3][4][5]

The NHS ester functional group reacts with primary amines (such as the e-amine of lysine
residues or the N-terminus of a protein) under neutral to slightly basic conditions (pH 7-9) to
form a stable amide bond.[6][7] The hydrophilic PEG spacer arms increase the water solubility
and reduce the immunogenicity of the conjugated molecule.[4][8]
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Quantitative Data Summary

The key quantitative data for NHS-PEG4-(m-PEG4)3-ester are summarized in the table below.

This information is crucial for calculating molar excesses in conjugation reactions and for the

characterization of the resulting conjugates.

Property Value Reference(s)
Chemical Formula C60H110N6028 [2]

Molecular Weight 1363.55 g/mol [1][2]

Exact Mass 1362.7368 g/mol [2]

CAS Number 1333154-70-3 [21[9]
Appearance Solid powder [2]

Purity >96% [2]

Solubility Soluble in DMSO, DMF, DCM, [10]

THF, Chloroform

Storage Conditions

Short term (days to weeks) at
0 - 4 °C; Long term (months to
years) at -20 °C. Store
desiccated.

[2]

IUPAC Name

2,5-dioxopyrrolidin-1-yl
15,22,38-trioxo-20,20-bis(15-
o0xo-2,5,8,11,18-pentaoxa-14-
azanonadecan-19-
yl)-2,5,8,11,18,25,28,31,34-
nonaoxa-14,21,37-

triazadotetetracontan-42-oate

[2]

Experimental Protocol: Antibody Conjugation

The following is a representative, detailed protocol for the conjugation of a branched PEG-NHS

ester to an antibody, a common application in the development of ADCs. This protocol is
adapted from established methods for NHS ester conjugations.[11][12][13][14]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b609566?utm_src=pdf-body
https://www.medkoo.com/products/28569
https://www.dcchemicals.com/product_show-NHS-PEG4-m-PEG43-ester.html?datasheet=datasheet
https://www.medkoo.com/products/28569
https://www.medkoo.com/products/28569
https://www.medkoo.com/products/28569
https://advancedchemtech.com/product/nhs-peg4-m-peg43-ester/
https://www.medkoo.com/products/28569
https://www.medkoo.com/products/28569
https://broadpharm.com/product/bp-20972
https://www.medkoo.com/products/28569
https://www.medkoo.com/products/28569
https://www.bocsci.com/research-area/a-step-by-step-guide-to-antibody-conjugation-protocols.html
https://axispharm.com/protocol-for-peg-nhs-reagents/
https://broadpharm.com/web/images/protocols/PEG%20NHS%20Ester%20Protocol.pdf
https://www.furthlab.xyz/antibody_conjugation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Materials:

Antibody (e.g., IgG) at a concentration of 1-10 mg/mL

NHS-PEG4-(m-PEG4)3-ester

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Conjugation Buffer: 0.1 M phosphate buffer with 0.15 M NaCl, pH 7.2-8.0 (amine-free)

Quenching Buffer: 1 M Tris-HCI, pH 7.5 or 1 M Glycine

Purification System: Size-exclusion chromatography (SEC) or dialysis cassettes

Procedure:

e Antibody Preparation:

o If the antibody solution contains primary amines (e.g., Tris buffer) or stabilizing proteins
(e.g., BSA), exchange the buffer to the Conjugation Buffer using dialysis or a desalting
column.

o Adjust the antibody concentration to 1-10 mg/mL in the Conjugation Buffer.

* NHS-PEG4-(m-PEG4)3-ester Stock Solution Preparation:

o Allow the vial of NHS-PEG4-(m-PEG4)3-ester to equilibrate to room temperature before
opening to prevent moisture condensation.

o Immediately before use, dissolve the required amount of the linker in anhydrous DMSO or
DMF to prepare a 10 mM stock solution. Do not store the stock solution as the NHS ester
is susceptible to hydrolysis.

e Conjugation Reaction:

o Calculate the volume of the 10 mM linker stock solution needed to achieve the desired
molar excess (e.g., 20-fold molar excess over the antibody).
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o Add the calculated volume of the linker stock solution to the antibody solution while gently
vortexing. The final concentration of the organic solvent should not exceed 10% of the
total reaction volume.

o Incubate the reaction mixture for 30-60 minutes at room temperature or for 2 hours on ice.

e Quenching the Reaction:

o Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM to
guench any unreacted NHS-PEG4-(m-PEG4)3-ester.

o Incubate for 15-30 minutes at room temperature.
 Purification of the Conjugate:

o Remove unreacted linker and byproducts by subjecting the reaction mixture to size-
exclusion chromatography (SEC) or dialysis against an appropriate buffer (e.g., PBS).

e Characterization of the Conjugate:

o Determine the protein concentration of the purified conjugate using a protein assay (e.g.,
BCA assay).

o Characterize the drug-to-antibody ratio (DAR) using techniques such as UV-Vis
spectroscopy, Hydrophobic Interaction Chromatography (HIC), or Mass Spectrometry.

o Assess the purity and aggregation state of the conjugate by SEC.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the conjugation of an antibody with
NHS-PEG4-(m-PEG4)3-ester.
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Workflow for Antibody Conjugation with NHS-PEG4-(m-PEG4)3-ester

Preparation

Prepare 10 mM Linker Reaction Purification & Analysis

Stock Solution in DMSO
Quench Reaction Purification Characterization
(add Tris or Glycine) (SEC or Dialysis) (DAR, Purity, Aggregation)
Antibody Buffer Exchange

(to amine-free buffer)

Conjugation Reaction
(Antibody + Linker)
RT, 30-60 min

Click to download full resolution via product page

Caption: A flowchart of the antibody conjugation process.

Logical Relationship of Branched PEG Linkers in
ADCs

The use of branched PEG linkers like NHS-PEG4-(m-PEG4)3-ester in antibody-drug
conjugates is driven by a series of interconnected advantages that ultimately aim to improve
the therapeutic efficacy of the ADC.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b609566?utm_src=pdf-body-img
https://www.benchchem.com/product/b609566?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Advantages of Branched PEG Linkers in ADCs

Branched PEG Structure
(e.g., NHS-PEG4-(m-PEG4)3-ester)

Increased Hydrophilicity and Higher Drug-to-Antibody
Improved Solubility Ratio (DAR) Possible

Reduced Aggregation of ADC

Therapeutic Outcomes

Enhanced Pharmacokinetics
(Longer Half-life)

Improved Therapeutic Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609566?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

